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Compound of Interest

Compound Name: GSK-114

Cat. No.: B15612316 Get Quote

Technical Support Center: GSK-114
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on troubleshooting solubility issues related to the

small molecule inhibitor, GSK-114.

Frequently Asked Questions (FAQs)
Q1: What is GSK-114 and what are its known solubility properties?

GSK-114 is a potent and selective inhibitor of TNNI3K (Troponin I-interacting kinase) with an

IC50 of 25 nM.[1][2] It is a quinazoline derivative with the molecular formula C19H23N5O4S

and a molecular weight of 417.48 g/mol .[3] Its solubility in DMSO is documented to be 5.95

mg/mL (14.25 mM) or approximately 10 mM.[1] Information regarding its aqueous solubility and

pKa value is not readily available in public literature. Given its chemical structure as a

quinazoline derivative, it is likely to have poor aqueous solubility.[4][5]

Q2: I am observing precipitation when diluting my GSK-114 DMSO stock solution into an

aqueous buffer. What is the likely cause and what can I do?

This is a common issue known as "precipitation upon dilution" and occurs when the

concentration of GSK-114 in the final aqueous solution exceeds its solubility limit. Here are

several strategies to address this:

Lower the Final Concentration: The simplest approach is to reduce the final working

concentration of GSK-114 in your experiment.
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Optimize DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium or assay buffer is as low as possible, ideally less than 0.5%, to avoid solvent-

induced artifacts.[6]

Gentle Warming and Sonication: Briefly warming the solution to 37°C and using a sonicator

can help dissolve small precipitates that may have formed upon dilution.[6]

pH Adjustment: The solubility of quinazoline derivatives can be pH-dependent.[7] If your

experimental system allows, you can test a range of pH values for your buffer to see if it

improves GSK-114 solubility. For ionizable compounds, solubility can be significantly

influenced by pH.[6]

Q3: Are there any recommended alternative solvents or formulations for in vitro and in vivo

studies?

For in vitro assays, while DMSO is the most common solvent for stock solutions, other organic

solvents like N,N-dimethylformamide (DMF) have also been effective for other quinazoline

derivatives.[4][8]

For in vivo studies, a common formulation for poorly soluble compounds is a co-solvent

system. A suggested starting formulation could be a mixture of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline or PBS.[9] It is crucial to add the solvents sequentially and ensure

the compound is fully dissolved at each step.

Troubleshooting Guide
This guide provides a systematic approach to resolving solubility issues with GSK-114.

Table 1: Summary of GSK-114 Properties
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Property Value Source(s)

Molecular Formula C19H23N5O4S [3]

Molecular Weight 417.48 g/mol [3]

Target TNNI3K [1]

IC50 25 nM [1][2]

Solubility in DMSO 5.95 mg/mL (14.25 mM)

Appearance White to beige powder

Storage -20°C [3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK-114 Stock Solution in DMSO

Materials:

GSK-114 powder

Anhydrous, high-purity DMSO

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Sterile microcentrifuge tubes

Procedure:

1. Calculate the required mass of GSK-114 to prepare the desired volume of a 10 mM

solution (Mass = 10 mmol/L * 0.001 L/mL * Volume (mL) * 417.48 g/mol ).

2. Accurately weigh the calculated amount of GSK-114 powder and place it in a sterile

microcentrifuge tube.
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3. Add the calculated volume of anhydrous DMSO to the tube.

4. Vortex the solution for 1-2 minutes to facilitate dissolution.

5. If the compound is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes.

Gentle warming to 37°C can also be applied.[6]

6. Visually inspect the solution to ensure it is clear and free of any particulate matter.

7. Store the stock solution at -20°C in single-use aliquots to avoid repeated freeze-thaw

cycles.

Protocol 2: General Method for Improving Aqueous Solubility

Materials:

GSK-114 DMSO stock solution (10 mM)

Aqueous buffer (e.g., PBS, cell culture medium)

Co-solvents (e.g., PEG300, ethanol)

Surfactants (e.g., Tween-80)

Procedure (Co-solvent/Surfactant Approach):

1. Prepare the aqueous buffer.

2. If using a surfactant, add it to the aqueous buffer at a low concentration (e.g., 0.01-0.1%).

3. If using a co-solvent, it can be added to the buffer, but more commonly, the DMSO stock is

diluted into the co-solvent before final dilution in the aqueous buffer.

4. To prepare a 10 µM working solution, for example, you can perform a serial dilution. First,

dilute the 10 mM DMSO stock 1:10 in DMSO to get a 1 mM intermediate solution. Then,

dilute this 1:100 into your final aqueous buffer.

5. Vortex gently after each dilution step.
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6. Visually inspect the final solution for any signs of precipitation.

Visualizations
Logical Workflow for Troubleshooting GSK-114
Solubility
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A step-by-step workflow for troubleshooting GSK-114 solubility issues.
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A diagram of the TNNI3K signaling pathway and the inhibitory action of GSK-114.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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